Cas no 1344834-30-5 (3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine
• CAS No: 1344834-30-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5159290
• PubChem ID: 63970285
• Update Time: 2025-06-10

3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(3,5-dimethyl-4-isoxazolyl)-
• 3-(3,5-Dimethylisoxazol-4-yl)prop-2-en-1-amine
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine

• Inchi： 1S/C8H12N2O/c1-6-8(4-3-5-9)7(2)11-10-6/h3-4H,5,9H2,1-2H3
• InChI Key： SSNCLNUMUCBGLA-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=C(C)ON=C1C

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine

Comprehensive Overview of 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine (CAS No. 1344834-30-5): Properties, Applications, and Industry Insights

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine (CAS No. 1344834-30-5) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for novel heterocyclic compounds in drug discovery, this oxazole derivative has emerged as a promising candidate for various applications. Its molecular structure combines an oxazole ring with a propenylamine side chain, offering versatile reactivity that researchers are actively exploring.

Recent studies highlight the growing interest in small molecule modulators targeting specific biological pathways. The 3,5-dimethyloxazole core of this compound is particularly noteworthy, as similar structures have shown activity in modulating protein-protein interactions. This aligns with current trends in precision medicine and targeted therapy development, where researchers seek compounds with high specificity and minimal off-target effects. The prop-2-en-1-amine moiety further enhances its potential as a building block for more complex molecules.

From a synthetic chemistry perspective, CAS 1344834-30-5 represents an interesting case study in heterocyclic compound synthesis. The presence of both electron-rich and electron-deficient regions in its structure makes it valuable for click chemistry applications and molecular scaffolding. Many researchers are investigating its use in creating combinatorial libraries, especially for screening against emerging therapeutic targets like protein degraders and allosteric modulators.

The compound's physicochemical properties have been the subject of several recent investigations. With a molecular weight of 166.22 g/mol and moderate polarity, 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine demonstrates favorable characteristics for drug-like molecules. Its Lipinski rule compliance and potential blood-brain barrier permeability make it particularly interesting for central nervous system targeting applications. These attributes contribute to its growing popularity in medicinal chemistry circles.

In the context of green chemistry initiatives, researchers are exploring sustainable synthesis routes for this compound. The development of catalyst-free and solvent-minimized protocols for producing oxazole derivatives like this one has become a hot topic in academic journals. This aligns with the pharmaceutical industry's push toward more environmentally friendly manufacturing processes without compromising yield or purity.

The analytical characterization of 1344834-30-5 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. Recent publications have detailed novel methods for quantifying this compound in complex matrices, which is crucial for quality control in research settings. These analytical advancements support the compound's growing use in high-throughput screening platforms.

From a commercial perspective, the global market for specialized chemical intermediates like 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine is expanding rapidly. Market analysts attribute this growth to increased R&D spending in the biopharmaceutical sector and the rise of contract research organizations requiring diverse compound libraries. The compound's stability under standard storage conditions makes it particularly attractive for long-term research projects.

Looking ahead, the scientific community anticipates broader applications for this compound in material science beyond its current uses. Preliminary studies suggest potential in organic electronics and functional coatings, leveraging its conjugated system and amine functionality. As research continues, we may see CAS 1344834-30-5 playing a role in emerging technologies at the intersection of chemistry and materials engineering.

For researchers working with this compound, proper handling procedures and structural verification remain critical considerations. While not classified as hazardous, standard laboratory precautions for amine-containing compounds should be followed. The scientific literature contains multiple validated synthetic protocols and purification methods specific to this molecule, reflecting its established position in synthetic organic chemistry.

The intellectual property landscape surrounding 3-(3,5-dimethyl-1,2-oxazol-4-yl)prop-2-en-1-amine continues to evolve, with recent patent applications highlighting novel derivatives and applications. This activity underscores the compound's commercial potential and the competitive nature of small molecule innovation. Researchers should conduct thorough patent searches before developing new applications to navigate this complex landscape effectively.

In educational contexts, this compound serves as an excellent example for teaching advanced concepts in heterocyclic chemistry and structure-activity relationships. Its relatively simple yet versatile structure makes it ideal for demonstrating important principles in medicinal chemistry courses and graduate-level research projects. Several universities have incorporated studies of this molecule into their chemical education curricula.

As the scientific community's understanding of oxazole-based compounds deepens, CAS 1344834-30-5 will likely remain an important reference point and building block. Its balanced combination of stability and reactivity, along with its potential for diverse functionalization, ensures its continued relevance in both academic and industrial research settings. Future studies may reveal additional unexpected applications for this versatile molecule.